Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

Propiomazine maleate safety profile vs
benzodiazepine hypnotics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propiomazine maleate

CAS No.: 3568-23-8

Cat. No.: S622169

Clinical Trial: Propiomazine vs. Zopiclone

One older, direct-comparison clinical trial was found, which provides some objective data. The key findings

on efficacy and safety from this study are summarized in the table below.

Aspect Propiomazine (25 mg) Zopiclone (5 mg)
Study Multicenter, double-blind, randomized, parallel-
Details group study of 135 outpatients with insomnia

(mean age 60) over 7-14 days [1]

Efficacy - Statistically superior for 9 out of 13
(Patient- variables measuring subjective
rated) sleep quality and quantity [1]
Common Restless legs [1] Bad/bitter taste (a known common
Side Effects side effect of zopiclone) [1]

Modern Safety Profiles: Benzodiazepines vs. Z-Drugs
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While a direct comparison with propiomazine is not available, recent pharmacovigilance and observational
studies provide insight into the safety profiles of the more commonly used benzodiazepines (BZ drugs) and
"Z-drugs" (non-benzodiazepine hypnotics like zopiclone). This context is valuable as zopiclone was used in

the aforementioned clinical trial.

The table below summarizes safety signals detected for Z-drugs versus BZ drugs from a 2021 analysis of the

Japanese Adverse Drug Event Report (JADER) database [2].

Safety Signal

Findings (Z-drugs vs. BZ drugs)

Key Metrics (for Z-
drugs where
detected)

Parasomnias

Suicidal and Self-
Injurious Behaviour

Deliria

Cortical

Dysfunction

Psychiatric
Symptoms

Impact on Driving &
Injury Severity

Detected only in Z-drugs [2]

Detected in both, but signal strength "much higher" with

Z-drugs [2]

Detected in both, but signal strength "much higher" with
Z-drugs [2]

Detected only in Z-drugs [2]

Detected only in Z-drugs [2]

A 2025 Canadian study on older drivers in motor vehicle
collisions found no significant difference in severe injury
risk between hypnotic users and non-users [3] [4].

Experimental Methodologies

Ln OR: 3.28, PRR:

23.47 2]

PRR: 16.14 [2]

PRR: 11.64 [2]

PRR: 3.62 [2]

PRR: 2.51 [2]

For transparency and reproducibility, here are the methodologies used in the key studies cited.

Pharmacovigilance Study Methodology [2]:
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e Data Source: The Japanese Adverse Drug Event Report (JADER) database.
o Statistical Analysis:
o Volcano Plots: Used to visualize the relationship between the natural logarithm of the Odds
Ratio (In OR) and the statistical significance (-log P-value) of adverse events for Z-drugs versus
BZ drugs.
o Safety Signal Detection: The Proportional Reporting Ratio (PRR) was calculated. A signal was
considered significant if PRR 2 2, x* 2 4, and the nhumber of reported cases (N11) = 3.

Clinical Trial Methodology [1]:

¢ Design: A multicenter, double-blind, randomized, parallel-group study.

e Participants: 135 outpatients with insomnia.

¢ Intervention: A direct comparison of propiomazine (25 mg) and zopiclone (5 mg).

¢ Outcome Measures: Patient-rated assessments of sleep quality and quantity, and reported side-
effects.

Pharmacological Pathway Visualization

The following diagram illustrates the shared and distinct mechanisms of action of the discussed hypnotic

drugs, based on information from the search results [2].
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Key Insights and Evidence Gaps

¢ Propiomazine's Profile: The available direct evidence suggests that propiomazine may have a
different side-effect profile (e.g., restless legs) compared to Z-drugs (e.g., bad taste) [1]. Its primary
mechanism as an H1 receptor blocker is distinct from the GABAergic action of BZ drugs and Z-drugs
[5].

e Modern Context for BZ/Z-drugs: Recent data highlights that Z-drugs carry significant and distinct
neurological and psychiatric safety signals, such as parasomnias and a stronger signal for suicidal
behavior compared to BZ drugs [2].
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¢ Significant Evidence Gap: There is a clear lack of contemporary, large-scale clinical or
pharmacovigilance studies that directly compare the safety profile of propiomazine against modern
benzodiazepine hypnotics.

To strengthen this comparison, searching specifically for propiomazine in other pharmacovigilance databases
(such as the FDA Adverse Event Reporting System - FAERS) or conducting a systematic review of its use in

clinical practice guidelines could be productive next steps.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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